Cas no 459194-79-7 (1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine)
1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- [5-(3,4-Dichlorophenyl)-2-furanyl][4-(2-nitrophenyl)-1-piperazinyl]methanethione
- [5-(3,4-dichlorophenyl)furan-2-yl]-[4-(2-nitrophenyl)piperazin-1-yl]methanethione
- 459194-79-7
- Oprea1_038871
- AKOS002792601
- F3271-0030
- (5-(3,4-dichlorophenyl)furan-2-yl)(4-(2-nitrophenyl)piperazin-1-yl)methanethione
- 1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine
-
- Inchi: 1S/C21H17Cl2N3O3S/c22-15-6-5-14(13-16(15)23)19-7-8-20(29-19)21(30)25-11-9-24(10-12-25)17-3-1-2-4-18(17)26(27)28/h1-8,13H,9-12H2
- InChI Key: SDPIXWJLJVDZOL-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1=CC=C(C(N2CCN(C3C=CC=CC=3[N+](=O)[O-])CC2)=S)O1)Cl
Computed Properties
- Exact Mass: 461.0367680g/mol
- Monoisotopic Mass: 461.0367680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 629
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 97.5Ų
Experimental Properties
- Density: 1.438±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 619.3±65.0 °C(Predicted)
- pka: 2.56±0.40(Predicted)
1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3271-0030-2μmol |
1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine |
459194-79-7 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3271-0030-5μmol |
1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine |
459194-79-7 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3271-0030-10μmol |
1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine |
459194-79-7 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3271-0030-20μmol |
1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine |
459194-79-7 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3271-0030-1mg |
1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine |
459194-79-7 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3271-0030-2mg |
1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine |
459194-79-7 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3271-0030-3mg |
1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine |
459194-79-7 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3271-0030-4mg |
1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine |
459194-79-7 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3271-0030-5mg |
1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine |
459194-79-7 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3271-0030-10mg |
1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine |
459194-79-7 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine
Chemical Profile of 1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine (CAS No. 459194-79-7)
1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine, identified by its CAS number 459194-79-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, characterized by its six-membered heterocyclic structure containing two nitrogen atoms. The presence of a furan ring at the 5-position and a thioyl group at the 2-position, along with substituents such as 3,4-dichlorophenyl and 2-nitrophenyl, endows it with unique chemical properties that make it a promising candidate for further exploration in drug discovery.
The structural composition of 1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine suggests potential biological activity due to its complex arrangement of functional groups. The furan moiety is known to exhibit various pharmacological effects, while the thioyl group can participate in hydrogen bonding and metal coordination, which are critical for enzyme inhibition and receptor binding. Additionally, the 3,4-dichlorophenyl and 2-nitrophenyl substituents introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.
In recent years, there has been a growing interest in developing novel piperazine derivatives as therapeutic agents due to their versatility and efficacy in targeting multiple disease pathways. The compound 1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine has been studied for its potential applications in treating neurological disorders, infectious diseases, and cancer. Preliminary in vitro studies have demonstrated its ability to interact with various enzymes and receptors, suggesting a broad spectrum of biological activity.
One of the most intriguing aspects of this compound is its interaction with enzymes involved in metabolic pathways relevant to inflammation and pain modulation. The furan-2-carbothioyl moiety has been shown to exhibit inhibitory effects on certain proteases and kinases, which are key players in inflammatory responses. Furthermore, the nitrophenyl group can engage in redox reactions, potentially making it useful in developing drugs that target oxidative stress-related diseases.
The synthesis of 1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's molecular structure and confirming its identity.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have revealed potential binding interactions between 1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine and target proteins such as cyclooxygenase (COX) enzymes and serotonin receptors. These computational findings provide valuable insights into how the compound might exert its therapeutic effects at the molecular level.
In clinical research settings, the compound is being evaluated for its efficacy in animal models of diseases such as arthritis and neuropathic pain. Initial results suggest that it may have significant anti-inflammatory and analgesic properties without causing notable side effects. However, further studies are needed to fully understand its pharmacokinetic profile and long-term safety.
The development of novel pharmaceuticals often involves iterative optimization of molecular structures to enhance potency and selectivity. Future research on 1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine may focus on modifying substituent groups or exploring derivatives that could improve its bioavailability and target specificity. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating laboratory findings into viable therapeutic options for patients.
The growing body of evidence supporting the potential of 1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine underscores the importance of continued investment in pharmaceutical research. As our understanding of disease mechanisms becomes more refined, compounds like this one offer hope for addressing unmet medical needs through innovative chemical solutions.
459194-79-7 (1-[5-(3,4-dichlorophenyl)furan-2-carbothioyl]-4-(2-nitrophenyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)